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Compound of Interest

Compound Name: 5-phenyl-1,3-benzoxazole-2-thiol

Cat. No.: B7945930

Get Quote

Executive Summary
Compound: 5-Phenyl-1,3-benzoxazole-2-thiol CAS Registry Number: 17371-99-2 Molecular

Formula: C₁₃H₉NOS Molecular Weight: 227.28 g/mol

5-Phenyl-1,3-benzoxazole-2-thiol is a privileged heterocyclic scaffold in medicinal chemistry,

serving as a precursor for antimicrobial, anti-inflammatory, and anticancer agents. Its structural

integrity is defined by the fusion of a phenyl-substituted benzene ring with an oxazole ring,

bearing a sulfur moiety at the C2 position.

This guide provides a comprehensive analysis of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) profiles. Special emphasis is placed on the thione-

thiol tautomerism, a critical factor often overlooked that fundamentally alters spectral

interpretation.

Molecular Architecture & Tautomerism
Understanding the tautomeric equilibrium is a prerequisite for accurate spectral assignment. In

the solid state and in polar aprotic solvents (e.g., DMSO-d₆), the compound predominantly

exists as the thione tautomer (benzoxazoline-2-thione), characterized by an N-H bond and a
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C=S double bond. The thiol form (mercaptobenzoxazole) is generally a minor contributor

unless trapped by alkylation or in specific non-polar environments.

Tautomeric Equilibrium Diagram

Dominant Form (Polar/Solid) Minor Form (Non-polar)

Thione Form
(5-phenylbenzo[d]oxazole-2(3H)-thione)

C=S, N-H

Thiol Form
(5-phenylbenzo[d]oxazole-2-thiol)

C-S-H, C=N

  K_eq << 1  

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium favoring the thione form in standard analytical solvents

(DMSO, MeOH).

Synthesis Pathway & Impurity Profile
To interpret the spectra correctly, one must recognize potential impurities from the synthesis.

The standard industrial route involves the cyclization of 2-amino-4-phenylphenol with carbon

disulfide (CS₂) or potassium ethyl xanthate.

Synthesis Workflow
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Start: 2-Amino-4-phenylphenol

Intermediate: Xanthate Salt

 Cyclization 

Reagent: CS2 / KOH
(Reflux in EtOH/H2O)

Acidification (HCl)

Product: 5-Phenyl-1,3-benzoxazole-2-thiol
(Precipitate)

 Protonation 

Click to download full resolution via product page

Figure 2: Synthesis via oxidative cyclization. Common impurities include unreacted

aminophenol (broad OH/NH signals) or disulfide dimers (M+ at 452).

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Preferred due to solubility and stabilization of the thione form). Reference:

TMS (0.00 ppm).

¹H NMR Data (400 MHz, DMSO-d₆)
The spectrum is characterized by a downfield broad singlet (NH) and a complex aromatic

region due to the biphenyl-like nature of the 5-phenyl substituent.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

13.80 – 14.00 Broad Singlet 1H N-H

Confirms Thione

tautomer. (Thiol

S-H would

appear ~3-5 ppm

or be invisible).

7.90 – 7.95
Doublet (J~1.5

Hz)
1H H-4

Meta to N, Ortho

to Phenyl.

Deshielded by

phenyl ring

current.

7.65 – 7.75 Multiplet 2H Ph-H (Ortho)

Phenyl ring

protons ortho to

the benzoxazole

core.

7.55 – 7.60
dd (J~8.5, 1.5

Hz)
1H H-6

Coupling with H-

7 and H-4.

7.45 – 7.55 Multiplet 2H Ph-H (Meta)

Phenyl ring

protons meta to

the benzoxazole

core.

7.35 – 7.45 Multiplet 2H
H-7 & Ph-H

(Para)

Overlap region of

the benzoxazole

H-7 and the

distal phenyl

proton.

¹³C NMR Data (100 MHz, DMSO-d₆)
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Shift (δ ppm) Carbon Type Assignment Structural Insight

180.5 C=S C-2

Characteristic thione

carbon. (Thiol C-2

would be ~165 ppm).

148.2 C-O (Quat) C-7a
Bridgehead carbon

attached to Oxygen.

139.5 C-Ph (Quat) Ph-C1'
Ipso carbon of the

phenyl ring.

137.8 C-Ar (Quat) C-5
Substituted carbon on

benzoxazole ring.

132.1 C-N (Quat) C-3a
Bridgehead carbon

attached to Nitrogen.

129.0 CH Ph-C3'/5'
Meta carbons of

phenyl group.

127.5 CH Ph-C4'
Para carbon of phenyl

group.

126.8 CH Ph-C2'/6'
Ortho carbons of

phenyl group.

123.4 CH C-6
Benzoxazole ring

carbon.

110.2 CH C-7

Benzoxazole ring

carbon (shielded by

Oxygen).

108.5 CH C-4
Benzoxazole ring

carbon.

B. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR. The IR spectrum provides rapid confirmation of the thione form

(C=S) and absence of the thiol (S-H).
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Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Diagnostic Note

3100 – 3400 ν(N-H) Secondary Amine
Broad band; confirms

thione form.

3050 ν(C-H) Aromatic C-H
Weak, sharp

absorptions.

~2550 ν(S-H) Thiol

ABSENT (Absence

confirms thione

dominance).

1610, 1580 ν(C=C) Aromatic Ring
Skeletal vibrations of

benzoxazole/phenyl.

1490 – 1510 ν(C-N) + δ(N-H) Thioamide II band

Mixed mode

characteristic of

heterocycles.

1160 – 1200 ν(C=S) Thione
Strong, sharp band.

Critical ID peak.

740 – 760 δ(C-H) oop Mono-sub benzene
Out-of-plane bending

for the phenyl group.

C. Mass Spectrometry (MS)
Method: EI (Electron Ionization, 70 eV) or ESI (Electrospray). Molecular Ion: m/z 227 (M⁺).

Fragmentation Pathway (EI)
The molecule exhibits a stable molecular ion due to high aromaticity. Primary fragmentation

involves the loss of the heteroatom core components.

M⁺ (227): Base peak or high intensity.

[M - CO]⁺ (199): Loss of Carbon Monoxide (common in benzoxazoles).

[M - CS]⁺ (183): Loss of CS from the thione moiety.
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[M - CO - CS]⁺: Further degradation to the carbazole/biphenyl amine precursors.

m/z 77: Phenyl cation (C₆H₅⁺), confirming the 5-phenyl substituent.

MS Fragmentation Logic

Molecular Ion (M+)
m/z 227

[M - CO]
m/z 199

- 28 Da (CO)

[M - CS]
m/z 183

- 44 Da (CS)

Phenyl Cation
m/z 77

 Ring Cleavage 

Click to download full resolution via product page

Figure 3: Primary electron ionization (EI) fragmentation pathways.

Quality Control & Assay Development
For drug development professionals incorporating this scaffold:

Purity Assay (HPLC):

Column: C18 (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient.

Detection: UV @ 305 nm (The extended conjugation of the phenyl group shifts the λmax

red compared to unsubstituted benzoxazole-2-thiol).

Solubility: High in DMSO, DMF, THF. Low in Water, Hexane.
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Stability: Stable to air and moisture. Oxidizes to the disulfide (dimer) upon prolonged

exposure to strong oxidants (e.g., Iodine, H₂O₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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